Cas no 1086381-30-7 (4-Bromo-2-tert-butylpyridine)

• Product Name: 4-Bromo-2-tert-butylpyridine
• CAS No: 1086381-30-7
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD11223211
• CID: 1035785
• PubChem ID: 45787867
• Update Time: 2025-05-20

4-Bromo-2-tert-butylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(tert-butyl)pyridine
• 4-Bromo-2-tert-butylpyridine
• 1086381-30-7
• LCZC1645
• MFCD11223211
• DTXSID40671697
• TYDNNSUVMFKJJQ-UHFFFAOYSA-N
• DB-340133
• AKOS015942511
• AS-36496
• SCHEMBL571943
• CS-W000454
• A895227
• 4-bromo-2-tert-butyl-pyridine

• MDL： MFCD11223211
• Inchi： 1S/C9H12BrN/c1-9(2,3)8-6-7(10)4-5-11-8/h4-6H,1-3H3
• InChI Key： TYDNNSUVMFKJJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 220.5±20.0 ºC (760 Torr),
• Flash Point: 87.1±21.8 ºC,
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),

Additional information on 4-Bromo-2-tert-butylpyridine

Professional Introduction to 4-Bromo-2-tert-butylpyridine (CAS No. 1086381-30-7)

4-Bromo-2-tert-butylpyridine, with the chemical formula C₁₁H₁₄BrN, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1086381-30-7, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The presence of both bromine and a tert-butyl group on a pyridine core makes it a valuable intermediate in the development of various bioactive molecules.

The< strong>pyridine ring is a fundamental structural motif in numerous pharmacologically active compounds, and modifications at the 2- and 4-positions can significantly influence the biological activity and chemical properties of the molecule. In the case of 4-Bromo-2-tert-butylpyridine, the bromine atom at the 4-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds with potential therapeutic applications.

The tert-butyl group at the 2-position serves multiple purposes. It not only enhances the lipophilicity of the molecule but also acts as a steric shield, protecting reactive sites from unwanted side reactions. This characteristic makes 4-Bromo-2-tert-butylpyridine an excellent building block for designing molecules that require stability under various reaction conditions.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. Pyridine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors and enzymes. For instance, studies have demonstrated that certain pyridine-based compounds can modulate acetylcholinesterase activity, which is relevant in the treatment of Alzheimer's disease. The compound 4-Bromo-2-tert-butylpyridine has been explored as a precursor in synthesizing such potential therapeutic agents.

The agrochemical industry has also benefited from the versatility of 4-Bromo-2-tert-butylpyridine. Pyridine derivatives are commonly found in pesticides and herbicides due to their efficacy in targeting pest-specific enzymes and receptors. Researchers have utilized this compound to develop novel agrochemicals that offer improved selectivity and reduced environmental impact. For example, modifications of the< strong>brominated pyridine core have led to the discovery of compounds that exhibit potent insecticidal activity while maintaining low toxicity to non-target organisms.

Synthetic methodologies have evolved significantly, allowing for more efficient and sustainable production of 4-Bromo-2-tert-butylpyridine. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to produce this compound in higher yields with minimal waste. These advancements align with global efforts to promote green chemistry principles, ensuring that the synthesis of valuable intermediates like CAS No. 1086381-30-7 is both efficient and environmentally responsible.

The pharmaceutical industry continues to explore new applications for 4-Bromo-2-tert-butylpyridine. Its unique structural features make it a suitable candidate for developing drugs targeting various diseases, including cancer and infectious diseases. By leveraging cutting-edge synthetic strategies, researchers aim to unlock its full potential as a pharmacophore in drug discovery programs.

In conclusion, 4-Bromo-2-tert-butylpyridine (CAS No. 1086381-30-7) is a multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its ability to serve as a versatile intermediate underscores its importance in modern synthetic chemistry. As research progresses, we can expect further innovations driven by its unique properties, contributing to advancements in medicine and agriculture.